4-Benzoylpiperazine-1-carboxylic acid benzyl ester

• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• IUPAC Name: benzyl 4-benzoylpiperazine-1-carboxylate
• InChI: InChI=1S/C19H20N2O3/c22-18(17-9-5-2-6-10-17)20-11-13-21(14-12-20)19(23)24-15-16-7-3-1-4-8-16/h1-10H,11-15H2
• InChI Key: SEUQNNQBVXCCDY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CC=C2)C(=O)OCC3=CC=CC=C3

Description

4-Benzoylpiperazine-1-carboxylic acid benzyl ester is a useful research compound. Its molecular formula is C19H20N2O3 and its molecular weight is 324.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Piperazine-1-carboxylic acid benzyl ester (500 mg) was dissolved in DCM (5 ml) and the mixture was cooled down to 0° C. Benzoyl chloride (290 μl) and NEt3 (379 μl) were added. The mixture was stirred for 48 h, diluted with DCM, washed with water, dried (Na2SO4) and evaporated off. After HV, 650 mg of the desired compound were obtained.